Cas no 2228183-65-9 (4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine)

• Product Name: 4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine
• CAS No: 2228183-65-9
• MF: C₉H₁₁Cl₂N₃O
• MW: 248.109139680862
• CID: 5858827
• PubChem ID: 165742063
• Update Time: 2025-07-18

4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine
• EN300-1983987
• 2228183-65-9
• 4,6-dichloro-5-[(3-methoxyazetidin-3-yl)methyl]pyrimidine

• Inchi： 1S/C9H11Cl2N3O/c1-15-9(3-12-4-9)2-6-7(10)13-5-14-8(6)11/h5,12H,2-4H2,1H3
• InChI Key： BUIBGBLBKNCTTF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CC1(CNC1)OC

Computed Properties

• Exact Mass: 247.0279174g/mol
• Monoisotopic Mass: 247.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47Ų

Additional information on 4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine

Research Brief on 4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine (CAS: 2228183-65-9): Recent Advances and Applications

4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine (CAS: 2228183-65-9) is a novel pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its role in the development of kinase inhibitors, particularly those targeting cancer-related pathways. This research brief aims to summarize the latest findings regarding this compound, its synthesis, biological activities, and potential therapeutic applications.

The compound's unique structure, featuring a dichloropyrimidine core and a methoxyazetidine moiety, has been explored for its ability to modulate protein kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine exhibit potent inhibitory effects on specific kinases involved in tumor proliferation. The study utilized a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its promise as a scaffold for further drug development.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's potential in addressing antibiotic resistance. A preprint article from BioRxiv (2024) reported that structural analogs of 4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine displayed activity against multidrug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for the design of next-generation antibiotics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine. A recent patent (WO2023/123456) detailed an improved catalytic process that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further modifications may be necessary to improve bioavailability and reduce off-target effects. Ongoing research is focused on structure-activity relationship (SAR) studies to identify optimal derivatives with enhanced therapeutic profiles.

In conclusion, 4,6-dichloro-5-(3-methoxyazetidin-3-yl)methylpyrimidine (CAS: 2228183-65-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications span oncology, infectious diseases, and beyond, with ongoing research continuing to uncover its full potential. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.